Cas no 4652-27-1 (4-Methoxy-3-buten-2-one)

4-Methoxy-3-buten-2-one (CAS 4652-27-1) is an α,β-unsaturated ketone with a methoxy substituent, offering versatile reactivity in organic synthesis. Its conjugated enone structure makes it a valuable intermediate for Michael additions, cycloadditions, and other nucleophilic reactions. The electron-withdrawing carbonyl group and electron-donating methoxy group enhance its utility in regioselective transformations. This compound is particularly useful in the synthesis of heterocycles, pharmaceuticals, and fine chemicals. Its stability under controlled conditions and well-defined reactivity profile ensure consistent performance in laboratory and industrial applications. Proper handling is advised due to its potential sensitivity to light and moisture.
4-Methoxy-3-buten-2-one structure
4-Methoxy-3-buten-2-one structure
Product Name:4-Methoxy-3-buten-2-one
CAS No:4652-27-1
MF:C5H8O2
MW:100.115821838379
MDL:MFCD00008778
CID:85108
PubChem ID:639675
Update Time:2025-11-01

4-Methoxy-3-buten-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxybut-3-en-2-one
    • 4-Methoxy-3-buten-2-one
    • (E)-4-Methoxybut-3-en-2-one
    • (S)-(-)-α-Methoxy-α-(trifluoroMethyl)phenylacetic acid
    • 1-Methoxy-1-buten-3-one
    • 2-Methoxyvinyl methyl ketone
    • 4-Methoxy-3-buten-2-one,tech
    • 4-Methoxybut-3-en-2-on
    • TRANS-1-METHOXY-1-BUTEN-3-ONE
    • NSC 66263
    • 3-Buten-2-one, 4-methoxy-
    • 3-buten-2-one, 4-methoxy-, (3Z)-
    • 4-methoxy-3-butene-2-one
    • 4-Methoxy-but-3-en-2-one
    • TRANS 4-METHOXY BUTENONE
    • VLLHEPHWWIDUSS-UHFFFAOYSA-N
    • TRA0012971
    • VZ36947
    • AK116862
    • CS-W013712
    • EN300-53314
    • F50213
    • (3E)-4-Methoxybut-3-en-2-one
    • 4652-27-1
    • AKOS005259956
    • (3E)-4-Methoxy-3-buten-2-one #
    • GEO-04315
    • NS00088310
    • (E)-4-Methoxy-3-buten-2-one
    • EINECS 257-364-0
    • EN300-248251
    • J-515639
    • 51731-17-0
    • MFCD00008778
    • A850060
    • LS-13050
    • DTXSID501308458
    • (3E)-4-Methoxy-3-buten-2-one
    • 3-Buten-2-one, 4-methoxy-, (3E)-
    • trans-4-Methoxy-3-buten-2-one, technical grade, 90%
    • 4-METHOXY-3-BUTEN-2-ONE51731-17-0
    • trans-4-Methoxy-3-buten-2-one
    • CS-17363
    • D78013
    • (E)-4-methoxy-but-3-en-2-one
    • SCHEMBL560843
    • MDL： MFCD00008778
    • Inchi： 1S/C5H8O2/c1-5(6)3-4-7-2/h3-4H,1-2H3/b4-3+
    • InChI Key： VLLHEPHWWIDUSS-ONEGZZNKSA-N
    • SMILES： O(C)/C=C/C(C)=O
    • BRN： 1741053

Computed Properties

  • Exact Mass: 100.05200
  • Monoisotopic Mass: 100.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 84.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.2
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Yellow transparent liquid
  • Density: 0.9973 g/cm3 (20 ºC)
  • Boiling Point: 172 ºC
  • Flash Point: 52.8±16.2 ºC,
  • Refractive Index: 1.4699 (589.3 nm 20 ºC)
  • Solubility: Dissolution (80 g/l) (25 º C),
  • PSA: 26.30000
  • LogP: 0.73550
  • Solubility: Not determined

4-Methoxy-3-buten-2-one Security Information

4-Methoxy-3-buten-2-one Customs Data

  • HS CODE：2914509090
  • Customs Data：

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-Methoxy-3-buten-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M261350-1g
4-Methoxy-3-buten-2-one
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 $ 110.00 2022-06-04
TRC
M261350-10g
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10g
 $ 800.00 2023-09-07
TRC
M261350-50g
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 $ 215.00 2022-06-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M99760-10g
4-Methoxybut-3-en-2-one
 4652-27-1 90%
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 ￥209.0 2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M99760-5g
4-Methoxybut-3-en-2-one
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M99760-100g
4-Methoxybut-3-en-2-one
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100g
 ￥1745.0 2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M99760-25g
4-Methoxybut-3-en-2-one
 4652-27-1 90%
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 ￥487.0 2022-04-27
Ambeed
A467808-5g
4-Methoxybut-3-en-2-one
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5g
 $19.0 2025-04-19
Ambeed
A467808-10g
4-Methoxybut-3-en-2-one
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10g
 $31.0 2025-04-19
Ambeed
A467808-25g
4-Methoxybut-3-en-2-one
 4652-27-1 90%
25g
 $67.0 2025-04-19

4-Methoxy-3-buten-2-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4652-27-1)4-甲氧基-3-丁烯-2-酮
Order Number:LE2472996
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:40
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:4652-27-1)4-甲氧基-3-丁烯-2-酮
LE2472996
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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